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Compound of Interest

Compound Name: GWA461484A

Cat. No.: B15621813

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental use of
GW461484A, a potent kinase inhibitor, for in vitro studies targeting the fungal pathogen
Candida albicans. Detailed protocols for key assays are provided to facilitate research into its
antifungal properties and mechanism of action.

Introduction

GW461484A is a small molecule inhibitor originally developed as an inhibitor of human p38a
mitogen-activated protein kinase. Subsequent research has repurposed it as a valuable tool for
antifungal drug discovery. It demonstrates potent activity against Candida albicans by targeting
Yck2, a casein kinase 1 (CK1) homolog.[1][2] Inhibition of Yck2 has been shown to enhance
the efficacy of existing antifungal drugs, such as echinocandins, making GW461484A a
significant compound for studying fungal cell wall integrity and morphogenesis pathways.[3][4]

Mechanism of Action

GW461484A exerts its antifungal effect by inhibiting the activity of the serine/threonine kinase
Yck2 in Candida albicans. Yck2 is a key regulator of several essential cellular processes,
including morphogenesis, biofilm formation, and the maintenance of cell wall integrity. By
inhibiting Yck2, GW461484A disrupts these pathways, leading to impaired fungal growth and
increased susceptibility to other antifungal agents.
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Quantitative Data Summary

The following tables summarize the key in vitro inhibitory activities of GW461484A.

Target Organism Assay Type IC50 Reference
_ _ In Vitro Kinase
Yck2 Candida albicans 0.11 pM [1]
Assay
) ) In Vitro Kinase
Yck2 Candida albicans 110 nM [2]
Assay
_ In Vitro Kinase
CKla Homo sapiens >5 uM [2]
Assay

Table 1: In Vitro Kinase Inhibitory Activity of GW461484A.

Organism Assay Type Metric Value Reference

] ) Antifungal
Candida albicans o MIC80 12.5 yM [1]
Susceptibility

Table 2: In Vitro Antifungal Activity of GW461484A.

Signaling Pathway

The signaling pathway affected by GW461484A in Candida albicans is centered around the
inhibition of Yck2, which plays a crucial role in the cell wall integrity pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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vitro-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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